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Compound of Interest

Compound Name: Trewiasine

Cat. No.: B1259721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Trewiasine, which is strongly indicated to be a trade name or misspelling for Trietazine, a

triazine-based herbicide. The following procedures are based on safety data for Trietazine and

general guidance for triazine herbicides. Always consult your institution's specific safety

protocols and local regulations.

Immediate Safety and Handling Precautions
Trietazine is categorized as harmful if swallowed and very toxic to aquatic life. In case of

accidental exposure, follow these first aid measures:

If Swallowed: Rinse mouth and call a POISON CENTER or doctor if you feel unwell.

If Inhaled: Move the person to fresh air and have them rest.

In Case of Skin Contact: Remove contaminated clothing immediately and rinse the skin with

water/shower.

In Case of Eye Contact: Rinse eyes cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.[1]

When handling Trietazine, wear appropriate personal protective equipment (PPE), including

protective gloves and safety spectacles.[2] Work in a well-ventilated area and avoid creating
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dust.[2] Do not eat, drink, or smoke when using this product.[2]

Quantitative Data Summary
Property Value Source

Chemical Name Trietazine PubChem

Molecular Formula C₉H₁₆ClN₅ PubChem

Appearance Colorless crystals ICSC 0202

Oral LD50 (rat) 594-841 mg/kg PubChem

Aquatic Toxicity

Very toxic to aquatic life. May

cause long-term adverse

effects.

ICSC 0202

Storage

Store in a dry, well-ventilated

place in the original, tightly

closed container. Keep

separated from food and

feedstuffs.[2]

ICSC 0202

Detailed Disposal Protocol
The primary principle for the disposal of Trietazine is to prevent its release into the

environment, particularly into drains, surface water, or groundwater, due to its high aquatic

toxicity.[1][2]

Step 1: Containment of Spills

In case of a spill, immediately evacuate the area.

Wear appropriate PPE, including a particulate filter respirator adapted to the airborne

concentration of the substance.[1][2]

Prevent the spilled substance from entering the environment.[1][2]
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Sweep the spilled solid material into covered containers.[1][2] To prevent dusting, it may be

appropriate to moisten the material first.[1][2]

Carefully collect any remaining residue.

Store the contained waste in a sealed, properly labeled container for disposal.[1][2]

Step 2: Disposal of Unused Product and Contaminated Materials

Do not dispose of Trietazine down the drain or in regular trash.

All waste material, including unused product and contaminated items (e.g., gloves, wipes),

must be disposed of in accordance with national and local regulations.

Leave the chemical in its original container if possible. Do not mix it with other waste.

Uncleaned containers should be handled in the same manner as the product itself.

Dispose of the contents and the container at an approved waste disposal plant. Contact your

institution's environmental health and safety (EHS) department or a licensed hazardous

waste disposal contractor for guidance and to arrange for pickup and disposal.

Disposal Workflow
Caption: Logical workflow for the safe disposal of Trewiasine (Trietazine).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for Trewiasine (likely
Trietazine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259721#trewiasine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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